Cas no 1454843-78-7 ((6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid)
(6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-5-(TERT-BUTOXYCARBONYL)-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLIC ACID
- (R)-5-BOC-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLIC ACID
- (6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid
- SB15945
- (6R)-5-Boc-5-azaspiro[2.4]heptane-6-carboxylic acid
- AS-42551
- 1454843-78-7
- (R)-5-(TERT-BUTOXYCARBONYL)-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLICACID
- CS-0011855
- (6R)-5-(TERT-BUTOXYCARBONYL)-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLIC ACID
- AC-29003
- MFCD27922311
- SCHEMBL20811615
- (6R)-5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid
- DTXSID201133709
- 5-Azaspiro[2.4]heptane-5,6-dicarboxylic acid, 5-(1,1-dimethylethyl) ester, (6R)-
- AKOS027252128
-
- MDL: MFCD27922311
- Inchi: 1S/C12H19NO4/c1-11(2,3)17-10(16)13-7-12(4-5-12)6-8(13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)/t8-/m1/s1
- InChI Key: VEIYKHIPSJIVRK-MRVPVSSYSA-N
- SMILES: O(C(C)(C)C)C(N1[C@@H](C(=O)O)CC2(C1)CC2)=O
Computed Properties
- Exact Mass: 241.13140809g/mol
- Monoisotopic Mass: 241.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- XLogP3: 1.5
Experimental Properties
- Boiling Point: 377.4±35.0°C at 760 mmHg
(6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
(6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM210086-1g |
(R)-5-(tert-Butoxycarbonyl)-5-azaspiro[2.4]heptane-6-carboxylic acid |
1454843-78-7 | 95% | 1g |
$1097 | 2021-08-04 | |
| abcr | AB449696-1 g |
(R)-5-(tert-Butoxycarbonyl)-5-azaspiro[2.4]heptane-6-carboxylic acid, 95%; . |
1454843-78-7 | 95% | 1g |
€784.20 | 2023-07-18 | |
| BAI LING WEI Technology Co., Ltd. | 388173-250mg |
(R)-5-(TERT-BUTOXYCARBONYL)-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLIC ACID |
1454843-78-7 | 95% | 250mg |
¥ 7040 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 388173-1g |
(R)-5-(TERT-BUTOXYCARBONYL)-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLIC ACID |
1454843-78-7 | 95% | 1g |
¥ 11308 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 388173-5g |
(R)-5-(TERT-BUTOXYCARBONYL)-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLIC ACID |
1454843-78-7 | 95% | 5g |
¥ 33946 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 388173-10g |
(R)-5-(TERT-BUTOXYCARBONYL)-5-AZASPIRO[2.4]HEPTANE-6-CARBOXYLIC ACID |
1454843-78-7 | 95% | 10g |
¥ 51546 | 2022-04-26 | |
| Chemenu | CM210086-250mg |
(R)-5-(tert-Butoxycarbonyl)-5-azaspiro[2.4]heptane-6-carboxylic acid |
1454843-78-7 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM210086-1g |
(R)-5-(tert-Butoxycarbonyl)-5-azaspiro[2.4]heptane-6-carboxylic acid |
1454843-78-7 | 95% | 1g |
$*** | 2023-03-30 | |
| TRC | A795365-1000mg |
(6R)-5-Azaspiro[2.4]heptane-5,6-dicarboxylic Acid 5-(1,1-dimethylethyl) Ester |
1454843-78-7 | 1g |
$ 1367.00 | 2023-04-19 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R174280-1g |
(6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid |
1454843-78-7 | 97% | 1g |
¥432.90 | 2023-09-01 |
(6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid
Comprehensive Guide to (6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 1454843-78-7)
(6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 1454843-78-7) is a specialized spirocyclic compound with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of azaspiro derivatives, which are increasingly gaining attention due to their unique structural properties and potential therapeutic benefits. Researchers and chemists are particularly interested in its role as a building block for drug discovery, especially in the development of novel central nervous system (CNS) agents and enzyme inhibitors.
The spiro[2.4]heptane core of this molecule provides a rigid framework that enhances its binding affinity to biological targets. The presence of a tert-butoxycarbonyl (Boc) protecting group makes it a versatile intermediate in peptide synthesis and medicinal chemistry. Its carboxylic acid functionality further allows for easy derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. Given its chiral center at the 6-position, this compound is also valuable in asymmetric synthesis, a hot topic in modern organic chemistry.
In recent years, the demand for (6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid has surged due to its relevance in neurodegenerative disease research. With the growing prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are exploring spirocyclic compounds as potential neuroprotective agents. This aligns with the increasing number of searches for "spirocyclic compounds in drug discovery" and "Boc-protected amino acid derivatives," highlighting its importance in current research trends.
From a synthetic perspective, the compound's azaspiro scaffold offers advantages in improving drug-like properties such as metabolic stability and bioavailability. Pharmaceutical companies are actively investigating its use in small-molecule therapeutics, particularly for targets like G-protein-coupled receptors (GPCRs) and ion channels. Its structural complexity also makes it a subject of interest in computational chemistry, where researchers use molecular docking and quantum mechanical calculations to predict its interactions with biological systems.
The market for (6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid is expected to grow steadily, driven by advancements in precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward targeted therapies, the need for high-quality chiral intermediates like this compound will continue to rise. Suppliers and contract research organizations (CROs) are expanding their portfolios to include such niche chemicals, catering to the demands of academic and industrial researchers alike.
For those working in medicinal chemistry, understanding the properties and applications of CAS No. 1454843-78-7 is crucial. Its compatibility with various coupling reagents and protecting group strategies makes it a flexible tool in multi-step syntheses. Additionally, its stability under standard laboratory conditions ensures reliable performance in diverse experimental setups. These attributes contribute to its popularity in high-throughput screening and combinatorial chemistry.
In conclusion, (6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid represents a valuable asset in modern chemical research. Its unique structure, combined with its applicability in cutting-edge therapeutic areas, positions it as a compound of significant interest. Whether you are a synthetic chemist, a pharmaceutical researcher, or a supplier of fine chemicals, staying informed about this molecule's potential can provide a competitive edge in the rapidly evolving field of drug development.
1454843-78-7 ((6R)-5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid) Related Products
- 937244-10-5((1S,2R,5R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)
- 197142-36-2((1S,3S,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)
- 1051393-66-8(rel-(1R,2S,5S)-3-tert-butoxycarbonyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)
- 400720-05-0((1S,2S,5R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)
- 1129634-44-1((6S)-5-tert-butoxycarbonyl-5-azaspiro[2.4]heptane-6-carboxylic acid)
- 953061-58-0(Boc-3-azabicyclo3.1.0hexane-2-carboxylicacid)
- 1148048-39-8((1R,3R,5R)-2-tert-butoxycarbonyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)
- 1441673-92-2((6S)-5-tert-butoxycarbonyl-5-azaspiro[2.4]heptane-6-carboxylic acid;potassium salt)
- 219754-02-6((1R,2S,5S)-3-[(tert-butoxy)carbonyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)
- 197142-34-0((1R,3S,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)